5-chloro-2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}pyrimidine

• IUPAC Name: 6-[[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]methoxy]-3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H18ClN7O/c18-13-7-19-17(20-8-13)24-6-5-11(9-24)10-26-15-4-3-14-21-22-16(12-1-2-12)25(14)23-15/h3-4,7-8,11-12H,1-2,5-6,9-10H2
• InChI Key: GTJUBVIVPQFNCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)OCC4CCN(C4)C5=NC=C(C=N5)Cl
• Molecular Formula: C17H18ClN7O
• Molecular Weight: 371.8 g/mol

Description

The compound “5-chloro-2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}pyrimidine” is a complex organic molecule that likely belongs to the class of compounds known as 1,2,4-triazoles. These compounds are characterized by a five-membered ring structure containing three nitrogen atoms and two carbon atoms. They are known for their extensive therapeutic uses.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. For example, Foroughifar et al. reported an efficient route for the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives by treating Schiff’s bases, obtained by reaction of 5-substituted 4-amino-1,2,4-triazole-3-thiols with appropriate benzaldehydes, with ethyl chloroacetate.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. Four isomeric structural variants of triazolothiadiazine may exist based on the fusion permutations of the triazole ring with the thiadiazine ring.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are diverse and can lead to a wide range of products. Hydrazonoyl halides have been widely used as reagents for the synthesis of these heterocyclic compounds, both through condensation reactions and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives could involve the development of new synthetic approaches, exploration of their diverse pharmacological activities, and the design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases.